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Compound of Interest

Compound Name: Solvent Blue 67

Cat. No.: B1172419 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of the safety information, handling procedures,

and experimental data for Solvent Blue 67 (CAS No. 81457-65-0, alternative CAS No. 12226-

78-7). The information is compiled and synthesized from various Safety Data Sheets (SDS) to

ensure a comprehensive resource for laboratory personnel. This guide is intended to

supplement, not replace, official Safety Data Sheets and institutional safety protocols.

Chemical and Physical Properties
Solvent Blue 67 is a greenish-blue powder widely used as a colorant in various industrial

applications, including printing inks, plastics, and lubricants.[1][2][3][4] While generally

considered to have low toxicity, its physical properties, particularly its potential to form

combustible dust, necessitate careful handling in a laboratory setting.[5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1172419?utm_src=pdf-interest
https://www.benchchem.com/product/b1172419?utm_src=pdf-body
https://www.benchchem.com/product/b1172419?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg422-2015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl421.pdf
https://www.oecd.org/en/publications/test-no-421-reproduction-developmental-toxicity-screening-test_9789264264380-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Powder [5][8]

Color Greenish-blue to Dark Blue [1][2][3][5]

Odor Odorless [8]

CAS Number 81457-65-0 / 12226-78-7 [1][2][3][4][5][9][10][11][12]

Molecular Formula C33H41N3O [2]

Molecular Weight 495.7 g/mol [2]

Melting Point
≥191.3 – ≤195.8 °C at 981.5

hPa; >216 °C
[5][8]

Boiling Point >300 °C [5]

Density
1.491 g/cm³ at 20 °C; 1.398

g/cm³ at 20°C
[5][8]

Bulk Density ca. 333 kg/m ³ at 20°C [8]

Vapor Pressure 0 hPa at 25 °C [5]

Water Solubility
< 0.18 mg/l at 20°C (OECD

105)
[8]

Solubility in Organic Solvents

Soluble in Acetone and Butyl

Acetate; Slightly soluble in

Alcohol.

[2][4]

Partition Coefficient (n-

octanol/water)

>4.1 (23 °C); 0.72 logKOW

(23°C)
[5][8]

Auto-ignition Temperature >216 °C [5]

Hazard Identification and Classification
According to the Occupational Safety and Health Administration (OSHA) Hazard

Communication Standard (29 CFR 1910.1200), Solvent Blue 67 is classified with the following

hazards:
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Hazard Class Category Hazard Statement

Combustible Dust Comb. Dust

OSHA003: May form

combustible dust

concentrations in air.[5]

Hazardous to the aquatic

environment, acute hazard
Category 3

HNOC007: Harmful to aquatic

life.[5]

GHS Label Elements:

Signal Word: Warning[5]

Pictograms: Not Required[5]

Hazard Statements:

May form combustible dust concentrations in air.[5]

Precautionary Statements:

P273: Avoid release to the environment.[5]

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[5]

It is important to note the conflicting information regarding aquatic toxicity. While one source

classifies it as harmful to aquatic life (GHS category 3)[5], another states it is "not hazardous

for aqueous organisms"[8], and a third indicates "no data available"[9]. Given this discrepancy,

it is prudent to handle this substance as potentially harmful to the aquatic environment and

prevent its release into drains or waterways.

Toxicological Information
Based on available data, Solvent Blue 67 is not classified as acutely toxic, a skin or eye

irritant, a respiratory or skin sensitizer, mutagenic, carcinogenic, or a reproductive toxicant.[5][8]
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Toxicological Endpoint Result Source

Acute Toxicity
Shall not be classified as

acutely toxic.
[5]

Skin Corrosion/Irritation

Shall not be classified as

corrosive/irritant to skin.

(Rabbit; OECD 404)

[5][13]

Serious Eye Damage/Irritation

Shall not be classified as

seriously damaging to the eye

or eye irritant. (Rabbit; OECD

405)

[5][13]

Respiratory or Skin

Sensitization

Shall not be classified as a

respiratory or skin sensitizer.
[5]

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic.
[5]

Carcinogenicity

Shall not be classified as

carcinogenic. No relevant data

found.

[5][8]

Reproductive Toxicity

Shall not be classified as a

reproductive toxicant. No

indications of a developmental

toxic / teratogenic effect were

seen in animal studies.

(Screening test OECD

421/422)

[5][8]

Specific Target Organ Toxicity

(Single Exposure)

Shall not be classified as a

specific target organ toxicant

(single exposure).

[5][8]

Specific Target Organ Toxicity

(Repeated Exposure)

Shall not be classified as a

specific target organ toxicant

(repeated exposure). The

repeated oral intake of the

[5][8]
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substance did not cause any

effects.

Aspiration Hazard Not applicable. [5][8]

Experimental Protocols
The following are summaries of the methodologies for the key toxicological and

physicochemical experiments cited in the safety data sheets.

OECD 404: Acute Dermal Irritation/Corrosion
Objective: To determine the potential of a substance to cause irritation or corrosion to the skin.

Methodology:

A single dose of the test substance (0.5 g for solids) is applied to a small area (approximately

6 cm²) of the skin of an albino rabbit.

The treated area is covered with a gauze patch for a 4-hour exposure period.

After exposure, the residual test substance is removed.

The skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes,

and then at 24, 48, and 72 hours after patch removal.

Observations are continued for up to 14 days to assess the reversibility of any effects.

The severity of the skin reactions is scored according to a standardized scale.

OECD 405: Acute Eye Irritation/Corrosion
Objective: To determine the potential of a substance to cause irritation or corrosion to the eyes.

Methodology:

A single dose of the test substance is applied into the conjunctival sac of one eye of an

albino rabbit. The other eye remains untreated and serves as a control.
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The eyes are examined at 1, 24, 48, and 72 hours after application.

Ocular reactions, including corneal opacity, iritis, and conjunctival redness and chemosis

(swelling), are scored.

The duration of the study is sufficient to evaluate the reversibility of the effects.

The use of topical anesthetics and systemic analgesics is recommended to minimize pain

and distress.

OECD 421/422: Reproduction/Developmental Toxicity
Screening Test
Objective: To provide initial information on the possible effects of a substance on reproduction

and development.

Methodology:

The test substance is administered orally in graduated doses to several groups of male and

female rats.

Males are dosed for a minimum of four weeks, including a pre-mating, mating, and post-

mating period.

Females are dosed throughout the study (approximately 63 days).

Animals are mated, and the females are allowed to litter and raise their offspring to day 4

post-partum.

Observations include effects on gonadal function, mating behavior, conception, development

of the conceptus, parturition, and effects on the offspring.

Endpoints such as anogenital distance and male nipple retention in pups, and thyroid

examination are included to assess potential endocrine disruptor activity.

OECD 105: Water Solubility
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Objective: To determine the saturation mass concentration of a substance in water at a given

temperature.

Methodology:

Flask Method (for solubilities > 10⁻² g/L): The substance is dissolved in water at a specific

temperature with prolonged stirring until equilibrium is reached. The concentration of the

substance in the aqueous solution is then determined by a suitable analytical method.

Column Elution Method (for solubilities < 10⁻² g/L): A column is packed with an inert support

material coated with the test substance. Water is passed through the column at a slow,

constant rate until the concentration of the substance in the eluate is constant. The

concentration is then measured.

OECD 109: Density of Liquids and Solids
Objective: To determine the density of a substance.

Methodology: Several methods are described, including:

Pycnometer Method: A pycnometer (a flask with a specific volume) is weighed empty, then

filled with the test substance and weighed again. The density is calculated from the mass

and volume.

Hydrostatic Balance: The substance is weighed in air and then in a liquid of known density.

The density of the substance is calculated based on Archimedes' principle.

Air Comparison Pycnometer (for solids): The volume of a sample of the solid is measured in

a calibrated cylinder of variable volume using air or an inert gas. The sample is then

weighed, and the density is calculated.

OECD 301B: Ready Biodegradability - CO₂ Evolution
Test
Objective: To determine the ready biodegradability of a substance by aerobic microorganisms.

Methodology:
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The test substance, as the sole source of organic carbon, is incubated in a mineral salt

medium with an inoculum of aerobic microorganisms (e.g., from activated sludge).

The test is run for 28 days in a closed system.

The amount of carbon dioxide produced by the microbial degradation of the test substance is

measured and compared to the theoretical maximum amount of CO₂ that could be produced.

A substance is considered readily biodegradable if it reaches a pass level of >60%

biodegradation within a 10-day window during the 28-day test period.

Safe Handling and Storage
Engineering Controls

Use in a well-ventilated area.[5][6][7]

Local exhaust ventilation is recommended, especially in areas where dust may be

generated.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

An eyewash station and safety shower should be readily available in the work area.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]

Hand Protection: Wear chemical-resistant protective gloves.[5][9]

Skin and Body Protection: Wear protective clothing or coveralls to prevent skin contact.[5][9]

Respiratory Protection: If dust is generated and ventilation is insufficient, wear an approved

respirator.[5][9]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[13]

Avoid breathing dust.[13]

Take precautionary measures against static discharge.[5]

Use only non-sparking tools.[5]

Do not eat, drink, or smoke when using this product.[8][13]

Wash hands thoroughly after handling.[5][8]

Storage Conditions
Store in a tightly sealed, original container.[8][13]

Keep in a dry and cool place.[8][13]

Store away from strong oxidizing agents, heat, and ignition sources.[6][7][8]

Emergency Procedures
First Aid Measures
A decision-making workflow for first aid is provided in the diagram below.
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Exposure to Solvent Blue 67

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.

Brush off loose particles.

Rinse with clean water for 15 minutes.
Remove contact lenses if possible.

Rinse mouth with water.

Symptoms Persist? Get medical advice/attention.Yes

Wash with soap and water. Symptoms Persist? Get medical advice/attention.Yes

Get medical attention.

Do NOT induce vomiting. Get medical advice/attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to Solvent Blue 67.

Inhalation: If inhalation causes irritation, remove the individual to fresh air. If symptoms

persist, seek medical advice.[5]

Skin Contact: Brush off loose particles from the skin.[5] Dermal contact may cause

temporary skin discoloration.[5] Wash contaminated skin with soap and water. Remove

contaminated clothing and launder it before reuse.[5] If irritation persists, seek medical

attention.

Eye Contact: Immediately flush eyes with clean water for at least 15 minutes, holding the

eyelids open.[5] Remove contact lenses if it is safe to do so.[5] It is crucial to get medical

attention.[5]

Ingestion: Rinse the mouth with water.[5] Do NOT induce vomiting unless instructed by

medical personnel.[5] Seek medical advice or attention.[5]
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Fire-Fighting Measures
Suitable Extinguishing Media: Water fog, foam, carbon dioxide (CO₂), and dry chemical.[5]

Unsuitable Extinguishing Media: Not specified.

Specific Hazards: May form combustible dust concentrations in air.[5] Hazardous combustion

products may include carbon oxides, nitrogen oxides, and sulfur oxides.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][13]

Accidental Release Measures
Personal Precautions: Avoid dust formation and wear appropriate personal protective

equipment.[8][13] Keep unnecessary personnel away.[5]

Environmental Precautions: Do not allow the product to enter drains, sewers, or waterways.

[5][8]

Methods for Cleaning Up: Use a vacuum or carefully sweep the material into a closed

container for disposal.[5] Avoid generating dust.[5][8] Use an approved industrial vacuum

cleaner.[5]

Laboratory Safety Workflow
The following diagram illustrates a general workflow for the safe handling of Solvent Blue 67 in

a laboratory setting.
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Start: Planning Experiment
with Solvent Blue 67

Conduct Risk Assessment
(Review SDS, consider dust explosion hazard)

Prepare Work Area
(Ensure ventilation, clear of ignition sources)

Don Appropriate PPE
(Goggles, gloves, lab coat, respirator if needed)

Weighing and Handling
(Minimize dust, use non-sparking tools)

Perform Experiment

Decontamination and Cleanup
(Clean spills, wipe surfaces)

Waste Disposal
(Collect in labeled, sealed containers)

Remove and Dispose/Clean PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: A general workflow for the safe handling of Solvent Blue 67.
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Disposal Considerations
Dispose of Solvent Blue 67 and its container in accordance with all applicable federal, state,

and local regulations.[5] Avoid release to the environment.[5] Contaminated packaging should

be disposed of in the same manner as the substance itself.[13]

Conclusion
Solvent Blue 67 is a substance with a low acute toxicity profile. However, its potential to form

combustible dust concentrations in the air presents a significant physical hazard in a laboratory

setting. Adherence to proper engineering controls, the consistent use of appropriate personal

protective equipment, and following safe handling and storage procedures are paramount to

mitigating the risks associated with this chemical. This guide provides a comprehensive

overview of the available safety data to aid researchers and laboratory professionals in

establishing a safe working environment when handling Solvent Blue 67. It is imperative to

always consult the most recent Safety Data Sheet from your supplier and adhere to all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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